Cas no 896026-71-4 (N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-3-(methylsulfanyl)benzamide)

• Product Name: N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-3-(methylsulfanyl)benzamide
• CAS No: 896026-71-4
• MF: C₂₁H₁₆N₂O₂S₂
• MW: 392.493942260742
• CID: 6098563
• PubChem ID: 135732209
• Update Time: 2025-07-16

N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-3-(methylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-3-(methylsulfanyl)benzamide
• VYVCHWKWQUIQEN-UHFFFAOYSA-N
• Benzamide, N-[3-(2-benzothiazolyl)-4-hydroxyphenyl]-3-(methylthio)-
• N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-3-methylsulfanylbenzamide
• N-(3-(benzo[d]thiazol-2-yl)-4-hydroxyphenyl)-3-(methylthio)benzamide
• AKOS024659758
• F2554-0023
• 896026-71-4
• N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-3-(methylsulfanyl)benzamide

• Inchi： 1S/C21H16N2O2S2/c1-26-15-6-4-5-13(11-15)20(25)22-14-9-10-18(24)16(12-14)21-23-17-7-2-3-8-19(17)27-21/h2-12,24H,1H3,(H,22,25)
• InChI Key： VYVCHWKWQUIQEN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(O)C(C2=NC3=CC=CC=C3S2)=C1)(=O)C1=CC=CC(SC)=C1

Computed Properties

• Exact Mass: 392.06532010g/mol
• Monoisotopic Mass: 392.06532010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• pka: 8.14±0.50(Predicted)

Additional information on N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-3-(methylsulfanyl)benzamide

Comprehensive Overview of N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-3-(methylsulfanyl)benzamide (CAS No. 896026-71-4)

N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-3-(methylsulfanyl)benzamide (CAS No. 896026-71-4) is a synthetic organic compound that has garnered significant interest in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, characterized by its benzothiazole and hydroxyphenyl moieties, exhibits properties that make it a promising candidate for drug discovery and development. Researchers are particularly intrigued by its potential role in modulating biological pathways, which aligns with current trends in precision medicine and targeted therapies.

The molecular structure of N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-3-(methylsulfanyl)benzamide includes a methylsulfanyl group, which may contribute to its bioavailability and metabolic stability. These attributes are critical in modern drug design, where ADME (Absorption, Distribution, Metabolism, and Excretion) properties are meticulously optimized. The compound's CAS No. 896026-71-4 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents.

In recent years, the scientific community has shown growing interest in benzothiazole derivatives due to their diverse pharmacological activities. N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-3-(methylsulfanyl)benzamide is no exception, with studies exploring its potential as an inhibitor of specific enzymes or receptors. This aligns with the broader search trends in AI-driven drug discovery and computational chemistry, where researchers leverage machine learning to predict compound efficacy and safety.

Another area of interest is the compound's potential application in neurodegenerative disease research. Given the rising global prevalence of conditions like Alzheimer's and Parkinson's, there is a surge in searches for novel therapeutic agents. The hydroxyphenyl group in N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-3-(methylsulfanyl)benzamide may offer antioxidant properties, which are often investigated for neuroprotective effects. This connection to brain health and cognitive function makes the compound a relevant topic in both academic and public discourse.

From a synthetic chemistry perspective, the preparation of N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-3-(methylsulfanyl)benzamide involves multi-step organic reactions, including condensation and functional group transformations. Researchers often search for efficient synthesis routes and green chemistry approaches to minimize environmental impact. The compound's methylsulfanyl moiety also presents opportunities for further derivatization, a common strategy in medicinal chemistry to enhance potency or selectivity.

In the context of personalized medicine, N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-3-(methylsulfanyl)benzamide could be tailored to individual patient profiles. This aligns with the increasing demand for patient-specific therapies and biomarker-driven treatments. The compound's structural versatility allows for modifications that could improve its therapeutic index, a key consideration in drug development.

Furthermore, the compound's potential role in anti-inflammatory and immunomodulatory applications cannot be overlooked. With the growing focus on chronic inflammatory diseases and autoimmune disorders, researchers are actively investigating new molecular entities. The benzothiazole core of N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-3-(methylsulfanyl)benzamide has been associated with such activities in related compounds, making it a subject of ongoing study.

In summary, N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-3-(methylsulfanyl)benzamide (CAS No. 896026-71-4) represents a fascinating area of research with broad implications for drug discovery and development. Its structural features, combined with the growing interest in targeted therapies and sustainable chemistry, position it as a compound worthy of further investigation. As scientific advancements continue, this molecule may play a pivotal role in addressing some of the most pressing health challenges of our time.